Cas no 1805383-87-2 (4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride
• CAS No: 1805383-87-2
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4866697
• Update Time: 2025-05-24

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-4-2(13)1-12-5(6(9)14)3(4)7(10)11/h1,7,13H
• InChI Key： GOABVKDJIYADHV-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)Cl)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride (CAS No. 1805383-87-2)

4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride (CAS No. 1805383-87-2) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique chloro, difluoromethyl, and hydroxyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential as a building block for advanced active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated compounds in drug discovery has placed 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride in the spotlight. Fluorination is a key strategy to enhance the bioavailability and metabolic stability of molecules, making this compound particularly relevant in the development of next-generation therapeutics. Common search queries include "synthesis of fluorinated pyridines" and "applications of difluoromethyl groups in medicinal chemistry," reflecting its importance in modern research.

From a structural perspective, the presence of both carbonyl chloride and hydroxyl groups in 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride allows for diverse derivatization pathways. This feature is highly valued in custom synthesis and scale-up processes, where precise control over molecular modifications is critical. Laboratories often explore its use in amide coupling reactions or as a precursor for heterocyclic scaffolds, aligning with trends in fragment-based drug design.

In agrochemical applications, this compound's pyridine core and difluoromethyl moiety are investigated for their potential in pest control formulations. The agriculture sector increasingly seeks eco-friendly alternatives to traditional pesticides, and 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride is studied for its possible role in low-environmental-impact solutions. Searches like "pyridine-based agrochemicals" and "sustainable crop protection chemicals" highlight this connection.

Quality and purity are paramount when working with 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications. This aligns with the broader industry focus on quality-by-design (QbD) principles and regulatory compliance in chemical manufacturing.

As the pharmaceutical industry embraces green chemistry initiatives, the synthesis and handling of 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride are being optimized for reduced waste generation and energy efficiency. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability profile of such intermediates, addressing popular queries like "green synthesis of halogenated pyridines."

The compound's CAS No. 1805383-87-2 serves as a critical identifier in patent literature and regulatory filings, ensuring precise communication across global research communities. Its inclusion in chemical databases facilitates structure-activity relationship (SAR) studies and intellectual property assessments, making it a frequent subject of prior art searches in innovation-driven sectors.

In conclusion, 4-Chloro-3-(difluoromethyl)-5-hydroxypyridine-2-carbonyl chloride represents a sophisticated chemical tool at the intersection of multiple scientific disciplines. Its value lies not only in its current applications but also in its potential to enable future breakthroughs in life sciences and material innovation. As research continues to uncover new possibilities for functionalized pyridines, this compound remains a subject of keen interest in both academic and industrial settings.